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Structural Formula of 3-Ethyl-2,5-dimethyloctane
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Compound of Interest

Compound Name: 3-Ethyl-2,5-dimethyloctane

Cat. No.: B14535418

The compound 3-Ethyl-2,5-dimethyloctane is an alkane with the chemical formula C12H26.[1]
[2] Its structure is based on an eight-carbon chain (octane) with three substituents: an ethyl
group at the third carbon atom, a methyl group at the second carbon atom, and another methyl
group at the fifth carbon atom.[3][4]

The numbering of the octane backbone begins at the end that gives the substituents the lowest
possible numerical positions. Following the IUPAC nomenclature, the structure is precisely
defined by the placement of these alkyl groups along the main chain.

Data Presentation

Property Value

Molecular Formula C12H26

Molecular Weight 170.3348 g/mol

IUPAC Name 3-Ethyl-2,5-dimethyloctane
CAS Number 62184-07-0[5]

Experimental Protocols

Standard analytical methods such as Nuclear Magnetic Resonance (NMR) spectroscopy and
Mass Spectrometry (MS) are typically used to confirm the structure of 3-Ethyl-2,5-
dimethyloctane.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b14535418?utm_src=pdf-interest
https://www.benchchem.com/product/b14535418?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-2_5-dimethyloctane
https://webbook.nist.gov/cgi/formula?ID=C62183726
https://homework.study.com/explanation/draw-the-structural-formula-for-3-ethyl-2-5-dimethyloctane.html
https://www.chegg.com/homework-help/questions-and-answers/45-following-compound-3-ethyl-2-5-dimethyl-octane-write-complete-structural-formula-line-f-q57362990
https://www.chemsrc.com/en/cas/62184-07-0_1001080.html
https://www.benchchem.com/product/b14535418?utm_src=pdf-body
https://www.benchchem.com/product/b14535418?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14535418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» 'H NMR Spectroscopy: The proton NMR spectrum would show characteristic signals for the
different types of protons. The methyl protons would appear as doublets and triplets, the
methylene protons as multiplets, and the methine protons as complex multiplets. The
integration of these signals would correspond to the number of protons of each type.

e 13C NMR Spectroscopy: The carbon NMR spectrum would display twelve distinct signals,
corresponding to the twelve carbon atoms in the molecule, confirming the molecular formula.
The chemical shifts of these signals would indicate the electronic environment of each
carbon atom.

e Mass Spectrometry: The mass spectrum would show a molecular ion peak (M+)
corresponding to the molecular weight of the compound (170.3348). The fragmentation
pattern would provide further evidence for the specific arrangement of the alkyl groups.

Visualization of the Structural Formula

The following diagram illustrates the bonding and arrangement of atoms in a single molecule of
3-Ethyl-2,5-dimethyloctane.

Structural formula of 3-Ethyl-2,5-dimethyloctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Ethyl-2,5-dimethyloctane | C12H26 | CID 53423784 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. 3-ethyl-4,5-dimethyloctane [webbook.nist.gov]

3. homework.study.com [homework.study.com]

4. Solved 45. For the following compound, 3-ethyl, 2,5-dimethyl | Chegg.com [chegg.com]

5. 3-ethyl-2,5-dimethyloctane | CAS#:62184-07-0 | Chemsrc [chemsrc.com]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b14535418?utm_src=pdf-body
https://www.benchchem.com/product/b14535418?utm_src=pdf-body
https://www.benchchem.com/product/b14535418?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-2_5-dimethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-2_5-dimethyloctane
https://webbook.nist.gov/cgi/formula?ID=C62183726
https://homework.study.com/explanation/draw-the-structural-formula-for-3-ethyl-2-5-dimethyloctane.html
https://www.chegg.com/homework-help/questions-and-answers/45-following-compound-3-ethyl-2-5-dimethyl-octane-write-complete-structural-formula-line-f-q57362990
https://www.chemsrc.com/en/cas/62184-07-0_1001080.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14535418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Structural Formula of 3-Ethyl-2,5-dimethyloctane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14535418#structural-formula-of-3-ethyl-2-5-
dimethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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